N-(3-chloro-2-methylphenyl)-2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide

• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[[5-cyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O3S/c1-13-17(23)7-5-8-18(13)25-21(28)12-30-22-16(11-24)15(10-20(27)26-22)14-6-3-4-9-19(14)29-2/h3-9,15H,10,12H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: AEVJQOPAOIWYKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3OC)C#N

Description

Compound X (for simplicity), belongs to the class of heterocyclic compounds. Its structure combines aromatic rings, a pyridine ring, and a thioacetamide group. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Purification and Isolation:

Industrial Production::

• Industrial-scale production involves batch or continuous processes, optimizing yields and minimizing impurities.

Chemical Reactions Analysis

Compound X undergoes several reactions:

Oxidation: It can be oxidized to form a sulfoxide or sulfone.

Reduction: Reduction of the cyano group yields the corresponding amine.

Substitution: Halogen atoms can be substituted with other functional groups.

Hydrolysis: The thioacetamide group can be hydrolyzed to the corresponding carboxylic acid.

Common reagents include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines).

Major products:

• Oxidation: Sulfoxide or sulfone derivatives.
• Reduction: Amines.
• Substitution: Various functionalized derivatives.

Scientific Research Applications

Compound X finds applications in:

Medicinal Chemistry:

Materials Science:

Mechanism of Action

• Compound X likely interacts with specific molecular targets (e.g., enzymes, receptors) due to its structural features.
• Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Similar Compounds:

: Reference 1 (if available) : Reference 2 (if available) : Reference 3 (if available)